![molecular formula C20H16N2O4S B2818001 N-(3-carbamoyl-5-phenylthiophen-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide CAS No. 941993-97-1](/img/structure/B2818001.png)
N-(3-carbamoyl-5-phenylthiophen-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
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Description
N-(3-carbamoyl-5-phenylthiophen-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide is a useful research compound. Its molecular formula is C20H16N2O4S and its molecular weight is 380.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
A study by Talupur et al. (2021) involved the synthesis and characterization of thiophene-2-carboxamides, focusing on their antimicrobial evaluation and docking studies. This research highlights the potential of similar compounds in medicinal chemistry, particularly for their biological activities (Talupur, Satheesh, & Chandrasekhar, 2021).
Straniero et al. (2023) reported on the obtainment of an unexpected bicyclic side product related to the target compound during the synthesis process aimed at developing novel antibacterial agents. The study emphasizes the complex reactions involved in the synthesis of such compounds and their potential antibacterial properties (Straniero, Suigo, Lodigiani, & Valoti, 2023).
Biological Activity and Applications
Research by Palkar et al. (2017) on the design, synthesis, and QSAR studies of benzothiazolyl substituted pyrazol-5-ones revealed a novel class of promising antibacterial agents. This indicates the scope of utilizing such compounds in developing new antibacterial drugs (Palkar, Patil, Hampannavar, Shaikh, Patel, Kanhed, Yadav, & Karpoormath, 2017).
Another study by Yar and Ansari (2009) on the synthesis and diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives showcased the potential of similar compounds in medical research, particularly for their diuretic effects (Yar & Ansari, 2009).
Miscellaneous Applications
Khalifa et al. (2001) described a short and efficient synthesis method for novel N-(2,3-dihydro-2-oxo-5-phenyl-1H-1,4-benzodiazepin-3-yl)-2-carboxamides. This research contributes to the chemical synthesis domain by offering an efficient approach to synthesizing complex organic compounds (Khalifa, Pirali, Matloubi, & Dowlatabadi, 2001).
Sowmya et al. (2018) explored the green synthesis of thiophenyl pyrazoles and isoxazoles and their antimicrobial activity. The study emphasizes environmentally friendly synthesis methods and the antimicrobial potential of such compounds (Sowmya, Lakshmi Teja, Padmaja, Kamala Prasad, & Padmavathi, 2018).
Properties
IUPAC Name |
N-(3-carbamoyl-5-phenylthiophen-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O4S/c21-18(23)14-11-17(12-4-2-1-3-5-12)27-20(14)22-19(24)13-6-7-15-16(10-13)26-9-8-25-15/h1-7,10-11H,8-9H2,(H2,21,23)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEPAPPSHGIXFDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C(=O)NC3=C(C=C(S3)C4=CC=CC=C4)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.